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Compound of Interest

Compound Name: Dimethyl 5-methylisophthalate

Cat. No.: B100528 Get Quote

Technical Guide: Physical Properties of Dimethyl
5-methylisophthalate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of Dimethyl
5-methylisophthalate (CAS No. 17649-58-0), a chemical intermediate of interest in various

fields of research and development. Due to the limited availability of experimentally determined

data in public databases, this guide consolidates predicted values and data from patent

literature.

Core Physical Properties
The physical state of a compound is dictated by its melting and boiling points. While

experimentally determined data for Dimethyl 5-methylisophthalate is scarce, a combination

of predicted and experimental data under reduced pressure provides valuable insight.

Data Presentation
The following table summarizes the available quantitative data for the physical properties of

Dimethyl 5-methylisophthalate. For comparative purposes, the experimental data for the

closely related compound, Dimethyl isophthalate, is also included.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b100528?utm_src=pdf-interest
https://www.benchchem.com/product/b100528?utm_src=pdf-body
https://www.benchchem.com/product/b100528?utm_src=pdf-body
https://www.benchchem.com/product/b100528?utm_src=pdf-body
https://www.benchchem.com/product/b100528?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Property
Dimethyl 5-
methylisophthalate

Dimethyl
Isophthalate

Data Source

Melting Point Data not available 67.5 °C Experimental

Boiling Point

301.2 ± 22.0 °C

(Predicted at 760

mmHg)

282 °C Experimental

242 °C (at 40 mmHg)
Experimental (Patent

Literature)[1]

Density
1.1 ± 0.1 g/cm³

(Predicted)
1.194 g/cm³ at 20 °C

Predicted /

Experimental

Flash Point
147.4 ± 20.7 °C

(Predicted)
138 °C (Closed cup)

Predicted /

Experimental

Vapor Pressure
0.0 ± 0.6 mmHg at

25°C (Predicted)
Predicted

Note: Predicted values are computationally derived and should be used as an estimation.

Experimental validation is recommended.

Experimental Protocols
The determination of melting and boiling points is fundamental to the characterization of a

chemical compound. The following are generalized experimental protocols for these

measurements.

Melting Point Determination (Capillary Method)
This method relies on a melting point apparatus, which consists of a heated block with a

sample holder and a viewing scope.

Procedure:

Sample Preparation: A small amount of the crystalline sample is finely ground and packed

into a capillary tube to a height of 2-3 mm.
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Apparatus Setup: The capillary tube is placed in the sample holder of the melting point

apparatus.

Heating: The sample is heated at a steady and slow rate (e.g., 1-2 °C per minute) as the

temperature approaches the expected melting point.

Observation: The temperature at which the first liquid appears (onset of melting) and the

temperature at which the last solid particle disappears (completion of melting) are recorded

as the melting point range. A narrow melting range is indicative of a pure compound.

Boiling Point Determination (Distillation Method)
The boiling point is typically determined by simple distillation.

Procedure:

Apparatus Setup: A distillation flask is charged with the liquid sample and a few boiling chips

to ensure smooth boiling. A thermometer is positioned such that the top of the bulb is level

with the side arm of the distillation flask. The flask is connected to a condenser.

Heating: The flask is gently heated.

Observation: As the liquid boils, the vapor rises and surrounds the thermometer bulb. The

temperature will stabilize at the boiling point of the liquid as the vapor condenses in the

condenser. This stable temperature reading is recorded as the boiling point.

Pressure Correction: The atmospheric pressure should be recorded as the boiling point is

pressure-dependent. If the determination is not performed at standard atmospheric pressure

(760 mmHg), a correction may be applied.

Logical Relationship of Physical State
The physical state of Dimethyl 5-methylisophthalate is dependent on the temperature. The

following diagram illustrates this relationship based on the available data.
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Caption: State transitions of Dimethyl 5-methylisophthalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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